Cas no 2649074-50-8 (8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid)

• Product Name: 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid
• CAS No: 2649074-50-8
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5994752
• PubChem ID: 165826542
• Update Time: 2025-10-28

8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid
• 8-[(benzyloxy)carbonyl]-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid
• EN300-1083182
• 2649074-50-8

• Inchi： 1S/C16H18N2O5/c19-14(20)13-10-16(23-17-13)6-8-18(9-7-16)15(21)22-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,19,20)
• InChI Key： ARICMQNAVMHUHW-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.4Ų

Additional information on 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro4.5dec-2-ene-3-carboxylic acid

8-(Benzyloxy)Carbonyl-1-Oxa-2,8-Diazaspiro[4.5]Dec-2-ene-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2649074-50-8, known as 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of an oxacycle (the oxygen-containing ring) and a diazaspiro system, making it a unique entity with potential applications in drug design and material science.

The 1-oxa-2,8-diazaspiro[4.5]decane core of this compound serves as a versatile scaffold for various functional groups. The benzyloxy carbonyl group attached at the 8-position introduces additional complexity and functionality to the molecule. This group is known for its ability to participate in various chemical reactions, including those involving nucleophilic attack and ring-opening mechanisms. The carboxylic acid moiety at the 3-position further enhances the molecule's reactivity and potential for forming hydrogen bonds, which is crucial in many biological systems.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to mimic complex natural product structures. The diazaspiro system in this compound has been shown to exhibit interesting pharmacokinetic properties, including improved bioavailability and reduced toxicity compared to traditional small-molecule drugs. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its unique structure to build multi-functional drug candidates.

In terms of synthesis, the preparation of 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid involves a multi-step process that typically begins with the formation of the spiro core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of modern catalytic methods and stereo-selective reactions has significantly improved the efficiency and yield of this synthesis pathway.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it an ideal candidate for use in advanced materials science applications, such as in the development of self-healing polymers or stimuli-responsive materials. The benzyloxy carbonyl group's reactivity can be harnessed to create dynamic covalent bonds, which are essential for such applications.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound under various conditions. These studies have provided valuable insights into its electronic properties and potential interactions with biological systems. For instance, molecular docking studies have revealed that this compound has a high affinity for certain enzyme active sites, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

In conclusion, 8-(benzyloxy)carbonyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enecarboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug design, materials science, and beyond.